Cas no 832090-46-7 (Pentanoic acid, 2-(1-methoxyethylidene)-3-oxo-, methyl ester)

• Product Name: Pentanoic acid, 2-(1-methoxyethylidene)-3-oxo-, methyl ester
• CAS No: 832090-46-7
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 676679
• PubChem ID: 71416100
• Update Time: 2025-04-19

Pentanoic acid, 2-(1-methoxyethylidene)-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-(1-methoxyethylidene)-3-oxo-, methyl ester
• methyl 2-(1-methoxyethylidene)-3-oxopentanoate
• DTXSID10835502
• 832090-46-7

• Inchi： 1S/C9H14O4/c1-5-7(10)8(6(2)12-3)9(11)13-4/h5H2,1-4H3
• InChI Key： GABAIVYPXCRDLV-UHFFFAOYSA-N
• SMILES： O(C)C(C)=C(C(=O)OC)C(CC)=O

Computed Properties

• Exact Mass: 186.08920892g/mol
• Monoisotopic Mass: 186.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 52.6Ų